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Compound of Interest

Compound Name: BDM31827

Cat. No.: B8822357

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure and a putative
synthetic route for the compound BDM31827. Due to the limited publicly available information,
this document synthesizes the known structural details and proposes a general synthetic
methodology based on related chemical transformations. Currently, specific experimental data,
including quantitative yields, detailed reaction protocols, and comprehensive characterization,
are not available in the public domain. Similarly, information regarding the biological activity and
associated signaling pathways of BDM31827 is yet to be disclosed.

Chemical Structure and Identification

BDM31827 is a small molecule with a defined chemical structure. Its systematic and unique
identifiers are crucial for unambiguous reference in research and development.

Identifier Value

4-(4-bromophenyl)-N'-

IUPAC Name (diaminomethylene)benzenecarbohydrazonamid
e

CAS Number 1449633-82-7

Chemical Formula C14H14BrNs

Molecular Weight 344.20 g/mol
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Chemical Structure:

Caption: 2D chemical structure of BDM31827.

Proposed Synthesis Pathway

While a specific, detailed experimental protocol for the synthesis of BDM31827 has not been
published, a plausible synthetic route can be conceptualized based on its structural
components. The molecule is comprised of a 4-bromophenyl-substituted benzohydrazide core
linked to a guanidinyl moiety. A potential synthetic workflow is outlined below.
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Caption: Proposed synthetic workflow for BDM31827.

Putative Experimental Protocol:

Step 1: Synthesis of 4-Bromobenzohydrazide

» To a solution of hydrazine hydrate in a suitable solvent (e.g., ethanol or tetrahydrofuran)
cooled in an ice bath, slowly add 4-bromobenzoyl chloride.

e The reaction mixture is stirred at room temperature for a specified period.
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» The resulting precipitate, 4-bromobenzohydrazide, is collected by filtration, washed with a
cold solvent, and dried under a vacuum.

Step 2: Synthesis of BDM31827 (4-(4-bromophenyl)-N'-
(diaminomethylene)benzenecarbohydrazonamide)

e A mixture of 4-bromobenzohydrazide and an aminoguanidine salt (e.g., aminoguanidine
hydrochloride) is heated in a suitable solvent (e.g., ethanol or isopropanol).

e The reaction is monitored for completion using an appropriate analytical technique, such as
thin-layer chromatography (TLC).

e Upon completion, the reaction mixture is cooled, and the crude product is isolated.

« Purification of the final compound would likely be achieved through recrystallization or
column chromatography.

Note: This proposed protocol is a general guideline. The specific reaction conditions, including
solvents, temperatures, reaction times, and purification methods, would require optimization for
the successful synthesis of BDM31827.

Quantitative Data

As of the date of this guide, no specific quantitative data for the synthesis of BDM31827, such
as percentage yields, melting points, or spectroscopic data (*H NMR, 13C NMR, Mass
Spectrometry), has been reported in publicly accessible scientific literature or patents.

Biological Activity and Signaling Pathways

Currently, there is no available information on the biological activity, mechanism of action, or
any associated signaling pathways for BDM31827. Further research is required to elucidate the
pharmacological properties of this compound.

Conclusion

BDM31827 is a distinct chemical entity with a known structure. While a plausible synthetic
route can be proposed based on established chemical principles, a detailed and validated
experimental protocol, along with associated quantitative and characterization data, remains to
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be published. Furthermore, the biological profile of BDM31827 is currently unknown. This guide
serves as a foundational document based on the available structural information and is
intended to support future research and development efforts focused on this compound. As
new data emerges, this guide will be updated to reflect the latest scientific findings.

 To cite this document: BenchChem. [Unveiling BDM31827: A Technical Guide to its Chemical
Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8822357#chemical-structure-and-synthesis-of-
bdm31827]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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